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Compound of Interest

Compound Name:
3,4-Dichloroisothiazole-5-

carboxylic acid

Cat. No.: B091651 Get Quote

An In-depth Technical Guide to 3,4-Dichloroisothiazole-5-carboxylic acid

This technical guide provides a comprehensive overview of 3,4-Dichloroisothiazole-5-
carboxylic acid, a key heterocyclic compound for research and development professionals in

the pharmaceutical and agrochemical industries. This document outlines its chemical

properties, a detailed synthesis protocol, and its applications, with a focus on its role as a

versatile chemical intermediate.

Core Chemical Data
3,4-Dichloroisothiazole-5-carboxylic acid is a chlorinated heterocyclic compound featuring

an isothiazole ring functionalized with a carboxylic acid group.[1] This combination of functional

groups imparts unique reactivity and makes it a valuable building block in organic synthesis.[1]
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Identifier Value

Molecular Weight 198.03 g/mol [1][2][3]

Chemical Formula C₄HCl₂NO₂S[1][2][3]

CAS Number 18480-53-0[1][2][3]

Canonical SMILES C(O)(=O)C1=C(Cl)C(Cl)=NS1[1]

InChI Key HQZKNCJWLIWCSV-UHFFFAOYSA-N[1][2]

Synonyms
3,4-Dichloro-5-isothiazolecarboxylic acid, 5-

Isothiazolecarboxylic acid, 3,4-dichloro-[1]

Physicochemical Properties
The compound is typically a pale yellow or white solid at room temperature.[1][4] Its

physicochemical properties are summarized below.

Property Value

Physical Form Solid[2]

Appearance Pale yellow solid[1]

Melting Point 175-177 °C[5]

Boiling Point 205.9 °C at 760 mmHg[5]

Density 1.824 g/cm³[5]

Flash Point 78.4 °C[5]

Solubility
The carboxylic acid group allows for solubility in

polar solvents.[1]

Synthesis Protocol
A general and scalable procedure for the synthesis of 3,4-Dichloroisothiazole-5-carboxylic
acid involves the hydrolysis of 3,4-dichloro-5-cyanoisothiazole.[4]
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Materials:

Crude 3,4-dichloro-5-cyanoisothiazole

Methanol (MeOH)

45% Sodium Hydroxide (NaOH) solution

Concentrated Hydrochloric Acid (HCl)

Cold water

Procedure:

Reaction Setup: 42.4 g of crude 3,4-dichloro-5-cyanoisothiazole is placed into a 500 mL

round-bottomed flask.[4]

Reagent Addition: 100 mL of methanol and 30 g of 45% sodium hydroxide solution are

added to the flask.[4]

Reaction Conditions: The mixture is stirred at 40°C for 2 hours.[4]

Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC)

until the starting material, 3,4-dichloro-5-cyanoisothiazole, is completely consumed.[4]

Work-up:

Upon completion, the methanol is removed by concentration under reduced pressure.[4]

The pH of the remaining solution is adjusted to 3 with concentrated hydrochloric acid,

leading to the precipitation of the product.[4]

Purification:

The precipitate is collected by filtration.[4]

The collected solid is washed with cold water to yield 17.6 g of 3,4-Dichloroisothiazole-5-
carboxylic acid as a white solid.[4]
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Further Use: The product can be used directly in subsequent reactions without further

purification.[4] This synthesis method is scalable to prepare different quantities of the target

compound.[4]
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Caption: Synthesis workflow for 3,4-Dichloroisothiazole-5-carboxylic acid.
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Applications in Research and Development
Pharmaceutical and Agrochemical Intermediate: 3,4-Dichloroisothiazole-5-carboxylic acid
serves as a crucial intermediate in organic and pharmaceutical synthesis.[4] Its structure is a

key component for creating more complex molecules with potential biological activity.

Precursor for Biologically Active Compounds: Isothiazole-based heterocyclic compounds are

known to exhibit a variety of biological activities.[6] Specifically, derivatives of 3,4-
Dichloroisothiazole-5-carboxylic acid have been investigated for their therapeutic and

agricultural potential:

Fungicidal Activity: The dichloro-substitution on the isothiazole ring suggests its potential as

a biocide and fungicide.[1] A study on a series of its amide derivatives revealed that some

compounds exhibited broad-spectrum fungicidal activity against nine different fungi at a

concentration of 50 µg/mL.[6]

Antiviral Activity: The same study showed that most of the synthesized amide derivatives

possessed good activity against the Tobacco Mosaic Virus (TMV) or induced systemic

acquired resistance in tobacco plants against TMV at a concentration of 100 µg/mL.[6]

This compound's utility as a scaffold for developing new plant elicitors and antiviral agents

makes it a molecule of significant interest for drug discovery and crop protection research.[6]

Safety and Handling
3,4-Dichloroisothiazole-5-carboxylic acid is classified as an acute oral toxicant and requires

careful handling in a laboratory setting.[2] Standard personal protective equipment, including

safety goggles and gloves, should be used.[7] It should be stored at room temperature or under

inert atmosphere at 2-8°C for long-term stability.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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